Cas no 603940-93-8 (2-amino-3-(3-methylthiophen-2-yl)propanoic acid)

• Product Name: 2-amino-3-(3-methylthiophen-2-yl)propanoic acid
• CAS No: 603940-93-8
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• MDL: MFCD05228020
• CID: 2676782
• PubChem ID: 4210282
• Update Time: 2025-07-02

2-amino-3-(3-methylthiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-methylthiophen-2-yl)propanoic acid
• 2-Amino-3-(3-methyl-2-thienyl)propionic Acid
• MFCD05228020
• EN300-295642
• 603940-93-8
• A50382
• AKOS022481641
• 3-(3-Methylthien-2-yl)-DL-alanine
• (r)-2-Amino-3-(3-methylthiophen-2-yl)propanoic acid
• SY044897
• AKOS000174402

• MDL： MFCD05228020
• Inchi： 1S/C8H11NO2S/c1-5-2-3-12-7(5)4-6(9)8(10)11/h2-3,6H,4,9H2,1H3,(H,10,11)
• InChI Key： KGATZGKFEJXZOA-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1CC(C(=O)O)N

Computed Properties

• Exact Mass: 185.051
• Monoisotopic Mass: 185.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6A^2
• XLogP3: -1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(3-methylthiophen-2-yl)propanoic acid

Recent Advances in the Study of 2-amino-3-(3-methylthiophen-2-yl)propanoic acid (CAS: 603940-93-8)

The compound 2-amino-3-(3-methylthiophen-2-yl)propanoic acid (CAS: 603940-93-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This non-proteinogenic amino acid derivative, characterized by a thiophene ring substitution, presents novel opportunities for drug discovery and biochemical research. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, revealing promising avenues for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 2-amino-3-(3-methylthiophen-2-yl)propanoic acid through an optimized asymmetric hydrogenation route, achieving 98% enantiomeric excess. The research team employed a chiral ruthenium catalyst system that significantly improved the yield (85%) compared to previous methods. This advancement in synthetic methodology addresses previous challenges in obtaining the compound in sufficient quantities for biological evaluation.

Pharmacological investigations have revealed that 2-amino-3-(3-methylthiophen-2-yl)propanoic acid exhibits selective modulation of glutamate receptors, particularly showing affinity for metabotropic glutamate receptor subtype 5 (mGluR5). In vitro studies using HEK293 cells expressing human mGluR5 demonstrated concentration-dependent modulation of intracellular calcium mobilization, with an EC50 of 3.2 μM. These findings suggest potential applications in neurological disorders where mGluR5 plays a pathophysiological role, such as Parkinson's disease and Fragile X syndrome.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) have identified the 3-methylthiophene moiety as critical for receptor binding affinity. Molecular docking simulations revealed that the thiophene ring forms π-π stacking interactions with Phe787 in the mGluR5 binding pocket, while the carboxylic acid group participates in hydrogen bonding with Ser809. These insights are guiding the design of more potent analogs with improved pharmacokinetic properties.

Recent preclinical evaluations have shown that 2-amino-3-(3-methylthiophen-2-yl)propanoic acid crosses the blood-brain barrier with moderate efficiency (brain/plasma ratio of 0.45 at 2 hours post-administration in rodent models). Metabolic stability studies indicate a plasma half-life of approximately 2.3 hours in mice, suggesting the need for structural modifications to enhance bioavailability for potential therapeutic applications.

Emerging research presented at the 2024 American Chemical Society National Meeting has explored the compound's potential as a building block for peptide-based therapeutics. The thiophene-containing amino acid has been successfully incorporated into several bioactive peptide sequences, demonstrating enhanced membrane permeability compared to conventional aromatic amino acids while maintaining biological activity.

Future research directions include further optimization of the compound's pharmacological profile, detailed investigation of its effects in animal models of neurological disorders, and exploration of its potential in other therapeutic areas. The unique properties of 2-amino-3-(3-methylthiophen-2-yl)propanoic acid continue to make it a molecule of significant interest in medicinal chemistry and drug discovery efforts.